N-(4-methoxyphenyl)-2-((5-methyl-4-oxo-7-phenyl-3-propyl-4,5-dihydro-3H-pyrrolo[3,2-d]pyrimidin-2-yl)thio)acetamide

• IUPAC Name: N-(4-methoxyphenyl)-2-(5-methyl-4-oxo-7-phenyl-3-propylpyrrolo[3,2-d]pyrimidin-2-yl)sulfanylacetamide
• InChI: InChI=1S/C25H26N4O3S/c1-4-14-29-24(31)23-22(20(15-28(23)2)17-8-6-5-7-9-17)27-25(29)33-16-21(30)26-18-10-12-19(32-3)13-11-18/h5-13,15H,4,14,16H2,1-3H3,(H,26,30)
• InChI Key: JJPMRTWORCRBRI-UHFFFAOYSA-N
• Canonical SMILES: CCCN1C(=O)C2=C(C(=CN2C)C3=CC=CC=C3)N=C1SCC(=O)NC4=CC=C(C=C4)OC
• Molecular Formula: C25H26N4O3S
• Molecular Weight: 462.6 g/mol

Description

N-(4-methoxyphenyl)-2-((5-methyl-4-oxo-7-phenyl-3-propyl-4,5-dihydro-3H-pyrrolo[3,2-d]pyrimidin-2-yl)thio)acetamide is a useful research compound. Its molecular formula is C25H26N4O3S and its molecular weight is 462.57. The purity is usually 95%.
BenchChem offers high-quality N-(4-methoxyphenyl)-2-((5-methyl-4-oxo-7-phenyl-3-propyl-4,5-dihydro-3H-pyrrolo[3,2-d]pyrimidin-2-yl)thio)acetamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-(4-methoxyphenyl)-2-((5-methyl-4-oxo-7-phenyl-3-propyl-4,5-dihydro-3H-pyrrolo[3,2-d]pyrimidin-2-yl)thio)acetamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Biological Activity

• A study details the synthesis of novel heterocyclic compounds derived from visnagenone and khellinone, demonstrating potential anti-inflammatory and analgesic activities. These compounds include various pyrimidine derivatives, indicating that modifications on the pyrimidine ring can lead to significant biological activities (Abu‐Hashem, Al-Hussain, & Zaki, 2020). This suggests that the pyrimidine moiety in the compound of interest could be explored for similar biological effects.

Anticancer Potential

• Research on certain pyrimidin-4-yl acetamide derivatives showed appreciable cancer cell growth inhibition, hinting at the anticancer potential of acetamide derivatives, especially those linked to pyrimidine structures (Al-Sanea, Parambi, Shaker, Elsherif, Elshemy, Bakr, Al-Warhi, Gamal, & Abdelgawad, 2020). The acetamide group in the compound may confer similar properties, warranting further investigation.

Imaging and Diagnostic Applications

• The development and application of pyrazolo[1,5-a]pyrimidineacetamides as selective ligands for imaging studies, specifically targeting the translocator protein (18 kDa) with PET, demonstrate the utility of pyrimidine derivatives in diagnostic imaging (Dollé, Hinnen, Damont, Kuhnast, Fookes, Pham, Tavitian, & Katsifis, 2008). This could imply potential applications of the compound for imaging or diagnostic purposes if similar ligand-receptor interactions exist.

Antimicrobial and Antitumor Activities

• The synthesis and evaluation of antitumor activity of thieno[3,2-d]pyrimidine and thienotriazolopyrimidine derivatives indicate that modifications on these rings can yield compounds with potent anticancer activities. Some synthesized compounds were nearly as active as doxorubicin against various cancer cell lines (Hafez & El-Gazzar, 2017). Additionally, novel thienopyrimidine linked rhodanine derivatives were prepared and demonstrated significant antimicrobial potency (Kerru, Maddila, Maddila, Sobhanapuram, & Jonnalagadda, 2019). These findings support the idea that the compound's thienopyrimidine structure could be explored for antimicrobial and antitumor applications.